Cas no 2069056-47-7 (N-Butyl-N-ethyl-2-(4-hydroxypiperidin-1-yl)acetamide)

• Product Name: N-Butyl-N-ethyl-2-(4-hydroxypiperidin-1-yl)acetamide
• CAS No: 2069056-47-7
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5048684
• Update Time: 2025-05-24

N-Butyl-N-ethyl-2-(4-hydroxypiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-ethyl-2-(4-hydroxypiperidin-1-yl)acetamide
• N-Butyl-N-ethyl-2-(4-hydroxypiperidin-1-yl)acetamide

• Inchi： 1S/C13H26N2O2/c1-3-5-8-15(4-2)13(17)11-14-9-6-12(16)7-10-14/h12,16H,3-11H2,1-2H3
• InChI Key： SANAPXTZEPLBJK-UHFFFAOYSA-N
• SMILES： OC1CCN(CC(N(CC)CCCC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 226
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Butyl-N-ethyl-2-(4-hydroxypiperidin-1-yl)acetamide

N-Butyl-N-Ethyl-2-(4-Hydroxypiperidin-1-Yl)Acetamide: A Comprehensive Overview

N-Butyl-N-Ethyl-2-(4-Hydroxypiperidin-1-Yl)Acetamide, identified by the CAS number 2069056-47-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and properties, has garnered attention due to its potential applications in drug development and chemical synthesis. The compound's name itself provides insight into its composition: it is an acetamide derivative with specific substituents that influence its chemical behavior and biological activity.

The core structure of N-Butyl-N-Ethyl-2-(4-Hydroxypiperidin-1-Yl)Acetamide includes a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The hydroxyl group attached to the piperidine ring introduces hydrophilic properties, enhancing the compound's solubility in polar solvents. The acetamide group further contributes to the molecule's stability and reactivity. The presence of both butyl and ethyl groups as substituents on the nitrogen atom suggests that this compound may exhibit interesting stereochemical properties and biological interactions.

Recent studies have explored the synthesis and characterization of N-Butyl-N-Ethyl-2-(4-Hydroxypiperidin-1-Yl)Acetamide. Researchers have employed various synthetic strategies, including nucleophilic acyl substitution and reductive amination, to efficiently construct this molecule. These methods have been optimized to improve yield and purity, making the compound more accessible for further research. The spectroscopic data obtained from these studies confirm the compound's structure, including its molecular weight, melting point, and UV-vis absorption characteristics.

In terms of biological activity, N-Butyl-N-Ethyl-2-(4-Hydroxypiperidin-1-Yl)Acetamide has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. For instance, studies have demonstrated its ability to inhibit certain proteases, which are implicated in various pathological conditions such as inflammation and cancer. Additionally, the compound has been evaluated for its potential as a modulator of G-protein coupled receptors (GPCRs), a class of proteins critical for cellular signaling.

The pharmacokinetic profile of N-Butyl-N-Ethyl-2-(4-Hydroxypiperidin-1-Yl)Acetamide has also been investigated. Preclinical studies in animal models suggest that the compound exhibits moderate bioavailability and acceptable pharmacokinetic parameters, making it a viable candidate for further drug development. However, additional research is required to fully understand its metabolism, distribution, and excretion pathways.

From a synthetic chemistry perspective, N-butyl-n-ethyl substituents on the acetamide group provide opportunities for further functionalization. Chemists have explored the use of this compound as a building block for constructing more complex molecules with enhanced biological activity. For example, recent efforts have focused on appending additional functional groups to improve the compound's selectivity and potency in specific biological systems.

The integration of computational chemistry tools has also played a pivotal role in advancing our understanding of N-butyl-n-ethyl-based compounds like this one. Molecular docking studies have provided insights into how this molecule interacts with target proteins at the atomic level. These computational models guide experimental efforts by predicting binding affinities and identifying key residues responsible for molecular recognition.

In conclusion, N-butyl-n-ethyl-based compounds such as CAS No 2069056-47-7 represent an exciting area of research with potential applications in drug discovery and chemical synthesis. As researchers continue to explore their properties and optimize their synthesis pathways, these compounds are likely to contribute significantly to advancements in medicinal chemistry.